Cas no 541505-91-3 (rac N-Bisdesmethyl Tramadol, Hydrochloride)

Technical Introduction: rac N-Bisdesmethyl Tramadol Hydrochloride rac N-Bisdesmethyl Tramadol Hydrochloride is a key intermediate in the synthesis of tramadol-related compounds, offering utility in pharmacological research and analytical applications. As a desmethylated metabolite of tramadol, it serves as a reference standard in forensic and clinical toxicology studies. The hydrochloride salt form enhances stability and solubility, facilitating precise experimental handling. Its well-defined structure supports investigations into tramadol metabolism, receptor interactions, and pharmacokinetic profiling. The compound is characterized by high purity and consistency, ensuring reliable performance in method development and validation. Researchers value its role in elucidating metabolic pathways and supporting the development of tramadol derivatives with optimized therapeutic profiles.
rac N-Bisdesmethyl Tramadol, Hydrochloride structure
541505-91-3 structure
Product Name:rac N-Bisdesmethyl Tramadol, Hydrochloride
CAS No:541505-91-3
MF:C14H22ClNO2
MW:271.78298330307
CID:826115
Update Time:2026-04-29

rac N-Bisdesmethyl Tramadol, Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ( /-)-N-BISDESMETHYLTRAMADOL, HYDROCHLORIDE
    • rac N-Bisdesmethyl Tramadol, Hydrochloride
    • (1R,2R)-2-(aminomethyl)-1-(3-methoxyphenyl)cyclohexan-1-ol,hydrochloride

Computed Properties

  • Exact Mass: 271.13400

Experimental Properties

  • Melting Point: 157-158°C
  • PSA: 55.48000
  • LogP: 3.53400

rac N-Bisdesmethyl Tramadol, Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B426130-5mg
rac N-Bisdesmethyl Tramadol, Hydrochloride
541505-91-3
5mg
$ 170.00 2023-09-08
TRC
B426130-10mg
rac N-Bisdesmethyl Tramadol, Hydrochloride
541505-91-3
10mg
$ 219.00 2023-09-08
TRC
B426130-25mg
rac N-Bisdesmethyl Tramadol, Hydrochloride
541505-91-3
25mg
$ 563.00 2023-04-18
TRC
B426130-50mg
rac N-Bisdesmethyl Tramadol, Hydrochloride
541505-91-3
50mg
$ 1045.00 2023-04-18
TRC
B426130-100mg
rac N-Bisdesmethyl Tramadol, Hydrochloride
541505-91-3
100mg
$ 1654.00 2023-04-18

Additional information on rac N-Bisdesmethyl Tramadol, Hydrochloride

Rac N-Bisdesmethyl Tramadol, Hydrochloride: A Comprehensive Overview

Rac N-Bisdesmethyl Tramadol, Hydrochloride (CAS No. 541505-91-3) is a synthetic compound that has garnered significant attention in the field of pharmacology and drug development. This compound is a derivative of tramadol, a well-known synthetic opioid analgesic. The term "N-Bisdesmethyl" refers to the specific chemical modification made to the tramadol molecule, which involves the removal of two methyl groups from the nitrogen atom. This structural alteration is believed to influence the compound's pharmacokinetic properties, bioavailability, and therapeutic effects.

The Rac N-Bisdesmethyl Tramadol, Hydrochloride is classified as a hydrochloride salt, which is a common form for pharmaceutical compounds due to its stability and solubility characteristics. The hydrochloride form ensures that the compound can be effectively administered in various dosage forms, including tablets, capsules, and injectable solutions. Recent studies have highlighted the potential of this compound in pain management and its ability to address limitations associated with traditional tramadol formulations.

One of the key areas of research surrounding Rac N-Bisdesmethyl Tramadol is its pharmacodynamics. Preclinical studies have demonstrated that this compound exhibits a unique mechanism of action compared to its parent molecule, tramadol. Specifically, it has been shown to enhance the inhibition of certain enzymes involved in pain signaling pathways. This modification could potentially lead to improved efficacy in treating chronic pain conditions while minimizing adverse effects such as nausea and dizziness.

Another critical aspect of Rac N-Bisdesmethyl Tramadol, Hydrochloride is its pharmacokinetic profile. Studies have indicated that this compound has an extended half-life compared to standard tramadol, which could result in reduced dosing frequency and improved patient compliance. Additionally, its bioavailability has been found to be comparable to or superior than that of other tramadol derivatives, making it a promising candidate for long-term pain management therapies.

Recent advancements in analytical chemistry have enabled researchers to better understand the structural integrity and stability of Rac N-Bisdesmethyl Tramadol under various conditions. High-performance liquid chromatography (HPLC) and mass spectrometry techniques have been employed to characterize the compound's purity and degradation pathways. These findings are crucial for ensuring the safety and efficacy of the compound during preclinical and clinical trials.

In terms of clinical applications, Rac N-Bisdesmethyl Tramadol has shown potential in treating neuropathic pain conditions such as diabetic neuropathy and postherpetic neuralgia. Clinical trials have demonstrated that this compound can provide sustained pain relief with fewer side effects compared to existing treatments. Furthermore, its ability to modulate multiple pain pathways makes it a versatile candidate for addressing complex pain states.

One area that requires further investigation is the long-term safety profile of Rac N-Bisdesmethyl Tramadol. While initial studies suggest a favorable safety profile, larger-scale clinical trials are needed to assess its tolerability over extended periods. Additionally, research into potential drug-drug interactions and its effects on vulnerable populations such as elderly patients or those with renal impairment is essential for safe clinical implementation.

The synthesis of Rac N-Bisdesmethyl Tramadol involves a multi-step chemical process that requires precise control over reaction conditions. The removal of two methyl groups from the nitrogen atom is achieved through a combination of dealkylation reactions and subsequent purification steps. This process ensures that the final product meets rigorous quality control standards required for pharmaceutical applications.

In conclusion, Rac N-Bisdesmethyl Tramadol, Hydrochloride represents an innovative advancement in opioid-based analgesics with potential applications in chronic pain management. Its unique pharmacokinetic and pharmacodynamic properties make it a compelling candidate for further research and development. As ongoing studies continue to elucidate its therapeutic potential, this compound holds promise for improving patient outcomes in various clinical settings.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk